Cas no 1804240-70-7 (Methyl 4-(bromomethyl)-2-(2-carboxyethyl)benzoate)

• Product Name: Methyl 4-(bromomethyl)-2-(2-carboxyethyl)benzoate
• CAS No: 1804240-70-7
• MF: C₁₂H₁₃BrO₄
• MW: 301.133223295212
• CID: 4949582
• Update Time: 2025-06-08

Methyl 4-(bromomethyl)-2-(2-carboxyethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(bromomethyl)-2-(2-carboxyethyl)benzoate

• Inchi： 1S/C12H13BrO4/c1-17-12(16)10-4-2-8(7-13)6-9(10)3-5-11(14)15/h2,4,6H,3,5,7H2,1H3,(H,14,15)
• InChI Key： MQTDXDLCFXACDJ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(=O)OC)=C(C=1)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 280
• XLogP3: 2.1
• Topological Polar Surface Area: 63.6

Additional information on Methyl 4-(bromomethyl)-2-(2-carboxyethyl)benzoate

Methyl 4-(bromomethyl)-2-(2-carboxyethyl)benzoate (CAS No. 1804240-70-7): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

Methyl 4-(bromomethyl)-2-(2-carboxyethyl)benzoate, identified by its CAS number 1804240-70-7, is a significant compound in the realm of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the synthesis of biologically active agents and pharmaceuticals. The presence of both a bromomethyl group and a carboxyethyl side chain on a benzoate backbone provides a versatile platform for further functionalization, making it a valuable intermediate in the development of novel therapeutic compounds.

The benzoate core is a well-known scaffold in medicinal chemistry, renowned for its stability and ability to interact with biological targets. The introduction of the bromomethyl group at the 4-position enhances the reactivity of the molecule, allowing for further derivatization through nucleophilic substitution reactions. This feature is particularly useful in constructing complex molecules, such as inhibitors or agonists, which require specific functional groups for optimal biological activity. Additionally, the carboxyethyl side chain introduces both hydrophilicity and flexibility, which can be exploited to improve solubility and pharmacokinetic properties of derived compounds.

In recent years, the compound has been explored in various research settings, particularly in the synthesis of small-molecule probes and drug candidates. One notable application has been in the development of inhibitors targeting enzymes involved in cancer pathways. The bromomethyl group serves as a handle for introducing linkers or other functional groups that can interact with specific residues on the target enzyme. This approach has led to the discovery of several promising lead compounds that exhibit potent inhibitory activity in vitro and in vivo.

The utility of Methyl 4-(bromomethyl)-2-(2-carboxyethyl)benzoate extends beyond oncology research. It has also been employed in the synthesis of compounds targeting neurological disorders. For instance, researchers have utilized this intermediate to develop novel ligands for neurotransmitter receptors. The combination of the benzoate core and the carboxyethyl side chain allows for fine-tuning of physicochemical properties, such as lipophilicity and charge distribution, which are critical for receptor binding affinity and selectivity.

Another area where this compound has shown promise is in the development of anti-inflammatory agents. The bromomethyl group facilitates the introduction of acylating agents or other bioactive moieties that can modulate inflammatory pathways. Preliminary studies have indicated that derivatives of Methyl 4-(bromomethyl)-2-(2-carboxyethyl)benzoate exhibit anti-inflammatory effects by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). These findings highlight the compound's potential as a starting point for developing novel therapeutics to treat chronic inflammatory diseases.

The synthetic versatility of Methyl 4-(bromomethyl)-2-(2-carboxyethyl)benzoate is further underscored by its application in peptidomimetic chemistry. Peptidomimetics are designed to mimic the bioactivity of natural peptides while offering improved pharmacokinetic properties. The benzoate core provides a rigid scaffold that can be modified at various positions to create peptidomimetic cores with enhanced stability and bioavailability. The presence of both the bromomethyl and carboxyethyl groups allows for diverse functionalization strategies, enabling chemists to tailor these molecules for specific biological targets.

In conclusion, Methyl 4-(bromomethyl)-2-(2-carboxyethyl)benzoate (CAS No. 1804240-70-7) is a multifaceted compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features make it an invaluable intermediate for synthesizing biologically active agents targeting various diseases, including cancer, neurological disorders, and inflammatory conditions. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the development of innovative therapeutic strategies.